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Compound of Interest

Compound Name: sb 202474

Cat. No.: B1681492 Get Quote

This document provides comprehensive guidance on the proper disposal procedures for SB-

202474, a chemical compound utilized in laboratory research. The information is intended for

researchers, scientists, and drug development professionals to ensure safe handling and

disposal, thereby minimizing environmental impact and protecting personnel.

Immediate Safety and Handling Precautions:

Before initiating any disposal procedures, it is imperative to handle SB-202474 with care.

Although a specific Safety Data Sheet (SDS) was not publicly available, general chemical

safety protocols should be strictly followed. This material should be considered potentially

hazardous. Avoid ingestion, inhalation, and contact with skin and eyes. Always wash hands

thoroughly after handling. Personal Protective Equipment (PPE), including safety goggles,

gloves, and a lab coat, should be worn at all times.

Chemical and Physical Properties of SB-202474
A clear understanding of the chemical's properties is foundational to its safe handling and

disposal.
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Property Value

Chemical Name
4-[4-ethyl-2-(4-methoxyphenyl)-1H-imidazol-5-

yl]-pyridine

CAS Number 172747-50-1

Molecular Formula C₁₇H₁₇N₃O

Molecular Weight 279.3 g/mol

Appearance Solid

Purity ≥97%

Solubility Soluble in DMSO and Methanol

Storage Temperature -20°C

Stability ≥4 years at -20°C

Step-by-Step Disposal Protocol
Given that SB-202474 contains a pyridine moiety, it should be treated as a hazardous chemical

waste. Pyridine and its derivatives are subject to stringent disposal regulations. The following

protocol is based on best practices for the disposal of such research chemicals.

1. Waste Identification and Segregation:

SB-202474 waste, including pure compound, contaminated solutions, and any materials

used for spill cleanup, must be classified as hazardous chemical waste.

Do not mix SB-202474 waste with other waste streams unless explicitly permitted by your

institution's hazardous waste management plan.

2. Waste Collection and Containment:

Collect all SB-202474 waste in a designated, properly labeled, and sealable container.

The container must be made of a material compatible with the chemical and any solvents

used.
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Clearly label the waste container with "Hazardous Waste," the full chemical name "SB-

202474," and any other information required by your institution.

3. Storage of Chemical Waste:

Store the sealed waste container in a designated, secure, and well-ventilated waste

accumulation area.

Ensure the storage area is away from incompatible materials.

4. Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup.

Provide the EHS department or contractor with the complete chemical name and any

available safety information.

Waste pyridine is often disposed of via high-temperature incineration, such as rotary kiln

incineration.[1]

Spill Management:

In the event of a spill, immediate and appropriate action is necessary:

Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.

Absorb: Use an inert, non-combustible absorbent material to contain the spill.

Collect and Dispose: Carefully collect the absorbed material and place it into a labeled

hazardous waste container.

Decontaminate: Clean the spill area thoroughly.

Report: Report the spill to your supervisor and your institution's EHS department.

Disposal Workflow Diagram
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The following diagram illustrates the logical steps for the proper disposal of SB-202474.
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Caption: Logical workflow for the safe disposal of SB-202474.

Disclaimer: This information is based on general principles of chemical safety and waste

disposal for pyridine-containing compounds. The Safety Data Sheet (SDS) provided by the

manufacturer of your specific SB-202474 product is the primary source of safety and disposal

information and must be consulted before handling or disposal. Always adhere to your

institution's specific policies and procedures for hazardous waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. atsdr.cdc.gov [atsdr.cdc.gov]

To cite this document: BenchChem. [Essential Guide to the Proper Disposal of SB-202474].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681492#sb-202474-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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